Cas no 922033-83-8 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide)
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide
- N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide
- 922033-83-8
- AKOS024636231
- N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]butanamide
- N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)butyramide
- F2291-0228
-
- Inchi: 1S/C19H29N3O2/c1-3-4-19(23)20-14-18(22-9-11-24-12-10-22)15-5-6-17-16(13-15)7-8-21(17)2/h5-6,13,18H,3-4,7-12,14H2,1-2H3,(H,20,23)
- InChI Key: SOAYHBVSCWKTDH-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(CNC(CCC)=O)C1C=CC2=C(C=1)CCN2C
Computed Properties
- Exact Mass: 331.22597718g/mol
- Monoisotopic Mass: 331.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.8Ų
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2291-0228-2μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-5μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-10μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-20μmol |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-1mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-2mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-3mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-4mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-5mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2291-0228-10mg |
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]butanamide |
922033-83-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide
Introduction to N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide (CAS No. 922033-83-8)
N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide, a compound with the CAS number 922033-83-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a fused indole ring system and morpholine substituents suggests a rich chemical space for biological activity, making it a subject of intense interest for researchers exploring novel drug candidates.
The molecular structure of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide is characterized by a butanamide backbone connected to a 1-methylated indole moiety and a morpholine group. This configuration is not only intriguing from a structural perspective but also offers potential for diverse biological interactions. The indole ring is known for its role in various pharmacological activities, including modulation of neurotransmitter systems and anti-inflammatory effects. The morpholine group, on the other hand, is frequently incorporated into drug molecules due to its ability to enhance solubility and metabolic stability.
Recent studies have highlighted the importance of indole derivatives in the development of pharmaceutical agents. For instance, modifications of the indole core have led to compounds with significant anti-cancer, anti-depressant, and anti-inflammatory properties. The specific substitution pattern in N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide positions it as a promising candidate for further investigation in these therapeutic areas.
The butanamide moiety in the compound's structure is another key feature that warrants exploration. Butanamides are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. When combined with the indole and morpholine groups, the butanamide segment may contribute to the compound's overall pharmacological profile by influencing its binding affinity and metabolic pathways.
In the context of current research trends, there is growing interest in developing multi-target directed ligands (MTDLs) that can interact with multiple biological targets simultaneously. This approach has shown promise in overcoming drug resistance and enhancing therapeutic efficacy. The structure of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide suggests that it could potentially fit into this category, given its complex scaffold and diverse functional groups.
One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The indole ring has been extensively studied for its role in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety. Additionally, the morpholine group may contribute to central nervous system (CNS) penetration by enhancing blood-brain barrier permeability. These properties make N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-ylenkylbutanamide an attractive candidate for further exploration in this field.
Emerging research also suggests that this compound may have applications in oncology. Indole derivatives have been reported to exhibit anti-proliferative effects on various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The specific combination of functional groups in N-(methylindolizinylmorpholino)ethylethanamid may enhance its ability to interact with cancer-specific targets, making it a promising lead for developing new anti-cancer therapies.
The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to rapidly explore different structural variations and optimize biological activity. These approaches are crucial for identifying lead compounds like N-(methylindolizinylmorpholino)ethylethanamid that can be further developed into viable drug candidates.
In conclusion, N-Boc-N'-(1-methylindolizinylmorpholino)ethylethanamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its ability to interact with multiple biological targets makes it an attractive candidate for further investigation in treating neurological disorders and cancer. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel therapeutic agents.
922033-83-8 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)